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Compound of Interest

Compound Name: MurB-IN-1

Cat. No.: B12414364

Introduction

The rise of antibiotic-resistant bacteria poses a significant threat to global health. This has
spurred research into novel antibacterial targets and agents. One such promising target is the
enzyme UDP-N-acetylenolpyruvylglucosamine reductase (MurB), a key player in the
cytoplasmic biosynthesis of peptidoglycan. Peptidoglycan is an essential component of the
bacterial cell wall, and its inhibition leads to cell lysis and death. MurB-IN-1 is a small molecule
inhibitor of the MurB enzyme. This technical guide provides a comprehensive overview of the
chemical structure, properties, and the biological context of MurB-IN-1, intended for
researchers and professionals in drug development.

Chemical Structure and Properties

While extensive experimental data for MurB-IN-1 is not widely published, its fundamental
chemical properties can be derived from its known structure.

Table 1: Chemical Properties of MurB-IN-1
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Property Value

Molecular Formula C12H7Cl2F3N202

0=C(C1=C(C(F)

SMILES

(F)F)N(C2=CC(Cl)=C(Cl)C=C2)N=C1)O
Molecular Weight 355.10 g/mol
CAS Number 2883232-46-8

Mechanism of Action: Targeting the Peptidoglycan
Biosynthesis Pathway

MurB is an essential enzyme in the cytoplasmic pathway of peptidoglycan synthesis.[1][2][3] It
catalyzes the NADPH-dependent reduction of UDP-N-acetylglucosamine-enolpyruvate (UNAG-
EP) to UDP-N-acetylmuramic acid (UNAM).[3] This step is critical for the formation of the
muramic acid component of the peptidoglycan backbone. By inhibiting MurB, MurB-IN-1
effectively halts the production of this essential precursor, thereby disrupting cell wall synthesis

and leading to bacterial cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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